N,N-dibenzyl-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]thiourea

• IUPAC Name: 1,1-dibenzyl-3-[3,5-dimethyl-1-[(4-methylphenyl)methyl]pyrazol-4-yl]thiourea
• InChI: InChI=1S/C28H30N4S/c1-21-14-16-26(17-15-21)20-32-23(3)27(22(2)30-32)29-28(33)31(18-24-10-6-4-7-11-24)19-25-12-8-5-9-13-25/h4-17H,18-20H2,1-3H3,(H,29,33)
• InChI Key: IEZOLXWPTMDPAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=C(C(=N2)C)NC(=S)N(CC3=CC=CC=C3)CC4=CC=CC=C4)C
• Molecular Formula: C28H30N4S
• Molecular Weight: 454.6 g/mol

Description

N,N-dibenzyl-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]thiourea, also known as DBT, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBT is a thiourea derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]thiourea is not fully understood, but studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in cancer cell growth and survival. N,N-dibenzyl-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]thiourea has also been found to modulate the expression of various genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
N,N-dibenzyl-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]thiourea has been found to exhibit a range of biochemical and physiological effects. Studies have shown that it can inhibit the activity of various enzymes, including tyrosine kinases and matrix metalloproteinases. N,N-dibenzyl-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]thiourea has also been found to modulate the expression of various genes involved in inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of N,N-dibenzyl-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]thiourea is its versatility in terms of its potential applications in scientific research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain experiments.

Future Directions

There are several potential future directions for research on N,N-dibenzyl-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]thiourea. One area of interest is its potential use as an anticancer agent, particularly in combination with other chemotherapeutic agents. Other potential future directions include its use as an antifungal agent, as well as its potential use in the treatment of diabetes and obesity. Further studies are needed to fully understand the mechanism of action of N,N-dibenzyl-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]thiourea and to optimize its use in scientific research.

Scientific Research Applications

N,N-dibenzyl-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]thiourea has been extensively studied for its potential applications in scientific research. One area of interest is its potential use as an anticancer agent. Studies have shown that N,N-dibenzyl-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]thiourea can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Other potential applications include its use as an antifungal agent, as well as its potential use in the treatment of diabetes and obesity.